Cas no 1805679-35-9 (3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one
• CAS No: 1805679-35-9
• MF: C₁₂H₁₄BrClO₂
• MW: 305.595362186432
• CID: 4975701
• Update Time: 2025-05-19

3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H14BrClO2/c1-2-16-12-9(8-14)4-3-5-10(12)11(15)6-7-13/h3-5H,2,6-8H2,1H3
• InChI Key： ZCBBTJCXXPQBGK-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(CCl)C=1OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one

3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one (CAS 1805679-35-9): A Versatile Chemical Intermediate for Modern Applications

3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one (CAS 1805679-35-9) is a specialized organic compound gaining attention in pharmaceutical and material science research. This bromo-substituted propanone derivative features unique structural characteristics that make it valuable for synthesizing complex molecules. With its chloromethyl and ethoxy functional groups, this compound serves as a crucial building block in medicinal chemistry and advanced material development.

The molecular structure of 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one combines aromatic and aliphatic components, creating multiple reactive sites for chemical transformations. Researchers particularly value its bromo-ketone moiety, which enables various coupling reactions in drug discovery programs. The CAS 1805679-35-9 compound has shown promise in developing novel therapeutic agents, especially in neurological and metabolic disorder research.

Recent studies highlight the potential of 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one in creating innovative materials with enhanced electronic properties. Its molecular architecture allows for precise modifications, making it suitable for organic electronics and sensor technologies. The compound's chloromethyl group provides an excellent handle for further functionalization, while the ethoxy substituent influences solubility and crystallinity characteristics.

In pharmaceutical applications, CAS 1805679-35-9 serves as a key intermediate for synthesizing biologically active molecules. Its structural features align with current trends in targeted drug design, particularly for protein-protein interaction inhibitors. The compound's bromo-substituted propanone core is frequently employed in modern medicinal chemistry strategies, including fragment-based drug discovery and covalent inhibitor development.

The synthesis and handling of 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one require specialized expertise in organic chemistry. Proper storage conditions typically involve protection from light and moisture at controlled temperatures. Researchers working with this chloromethyl phenyl derivative must follow standard laboratory safety protocols, including appropriate personal protective equipment and ventilation measures.

Market demand for CAS 1805679-35-9 has grown steadily, reflecting increased research activity in specialized chemical intermediates. Suppliers typically offer this compound in various purity grades, with analytical data including NMR, HPLC, and mass spectrometry results. The 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one market serves pharmaceutical companies, academic institutions, and contract research organizations worldwide.

Analytical characterization of 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one reveals distinct spectral features that aid in quality control. The compound typically appears as a crystalline solid with specific melting point characteristics. Advanced techniques like X-ray crystallography have been employed to determine the precise molecular geometry of this bromo-ketone derivative, providing valuable insights for structure-activity relationship studies.

Environmental considerations for CAS 1805679-35-9 include proper waste disposal methods according to local regulations. While not classified as environmentally hazardous under normal conditions, responsible handling practices are recommended. The compound's stability profile suggests moderate shelf life when stored appropriately, though regular quality checks are advised for long-term storage.

Future research directions for 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one include exploring its potential in green chemistry applications. Scientists are investigating catalytic processes that could utilize this chloromethyl-containing intermediate more efficiently, reducing waste and improving atom economy. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthetic methodologies.

The intellectual property landscape surrounding CAS 1805679-35-9 includes various patents describing its synthetic utility and derivative compounds. Pharmaceutical companies have incorporated this bromo-substituted propanone structure in several drug discovery programs, particularly for central nervous system targets. The compound's versatility continues to attract interest from both academic and industrial research teams.

Quality assurance protocols for 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one typically involve rigorous analytical testing to ensure batch-to-batch consistency. Suppliers often provide certificates of analysis detailing purity levels and impurity profiles. The CAS 1805679-35-9 material finds applications where high chemical purity is essential, particularly in lead optimization stages of drug development.

Comparative studies have examined the reactivity of 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one relative to similar aromatic ketones. The compound's ethoxy substituent demonstrates unique electronic effects that influence its behavior in various chemical transformations. These characteristics make it particularly valuable for creating structurally diverse compound libraries in medicinal chemistry programs.

Shipping and transportation of CAS 1805679-35-9 follow standard protocols for laboratory chemicals. International shipments require proper documentation and compliance with relevant chemical transportation regulations. The compound's stability under normal shipping conditions makes it suitable for global distribution to research facilities and manufacturing sites.

Emerging applications for 3-Bromo-1-(3-(chloromethyl)-2-ethoxyphenyl)propan-1-one include its use in developing advanced materials for optoelectronic devices. Researchers are exploring how the compound's bromo-ketone functionality can contribute to novel molecular architectures with tailored electronic properties. These investigations align with growing interest in organic electronic materials for next-generation technologies.

As research continues, CAS 1805679-35-9 maintains its position as a valuable tool for synthetic chemists. The compound's balanced reactivity profile and multiple functional groups make it particularly useful for constructing complex molecular scaffolds. Future developments may reveal additional applications for this chloromethyl phenyl derivative in various scientific and industrial fields.